Cas no 169217-42-9 (Calicoferol E)

Calicoferol E structure
Calicoferol E structure
Product Name:Calicoferol E
CAS No:169217-42-9
MF:C27H42O2
MW:398.621188640594
CID:151734
Update Time:2024-03-01

Calicoferol E Chemical and Physical Properties

Names and Identifiers

    • 5H-Inden-5-one,1-[(1R)-1,5-dimethylhexyl]octahydro-4-[2-(5-hydroxy-2-methylphenyl)ethyl]-7a-methyl-,(1R,3aS,4S,7aR)-
    • 9,10-Secocholesta-1,3,5(10)-trien-9-one,3-hydroxy- (9CI)
    • Calicoferol E
    • BDBM50358246
    • LMST03020157
    • Inchi: 1S/C27H42O2/c1-18(2)7-6-8-20(4)24-13-14-25-23(26(29)15-16-27(24,25)5)12-10-21-17-22(28)11-9-19(21)3/h9,11,17-18,20,23-25,28H,6-8,10,12-16H2,1-5H3/t20-,23+,24-,25+,27-/m1/s1
    • InChI Key: OZROZYIBIZOAQQ-DLBXBJKMSA-N
    • SMILES: O=C1CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]2[C@@H]1CCC1C=C(C=CC=1C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 541
  • Topological Polar Surface Area: 37.3
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